4-(3-Iodo-1-bicyclo[1.1.1]pentanyl)-N,N-dimethylaniline

• IUPAC Name: 4-(3-iodo-1-bicyclo[1.1.1]pentanyl)-N,N-dimethylaniline
• InChI: InChI=1S/C13H16IN/c1-15(2)11-5-3-10(4-6-11)12-7-13(14,8-12)9-12/h3-6H,7-9H2,1-2H3
• InChI Key: WDBCWHWHJFSBBU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C23CC(C2)(C3)I
• Molecular Formula: C13H16IN
• Molecular Weight: 313.18 g/mol

Description

Bicyclo[1.1.1]pentanes (BCPs) are increasingly valued as intermediates in ‘strain release’ chemistry for the synthesis of substituted four-membered rings and other BCPs. They are often used in medicinal chemistry due to their bioisosteric properties.

Synthesis Analysis

The synthesis of BCPs often involves the photochemical addition of propellane to diacetyl, which allows the construction of the BCP core. This reaction can be performed on a large scale, producing multigram quantities of BCPs. The resulting products can be further transformed into a range of useful small ring building blocks.

Molecular Structure Analysis

BCPs are structurally unique compounds that exhibit diverse chemistry. They are highly strained, allowing them to participate in a range of strain-releasing reactions. The preference of halogen bonding in BCPs strictly depends upon the electronic nature and angle between bridgehead substituents.

Chemical Reactions Analysis

BCPs can participate in a range of chemical reactions due to their high strain. For example, 1,3-disubstituted BCPs are attractive precursors to other BCPs via a formal carbene insertion into the C1–C3 bond.

Safety and Hazards

The safety and hazards associated with BCPs can vary depending on the specific compound. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

The future of BCPs in medicinal chemistry looks promising. Their unique properties make them valuable tools for drug discovery, and there is ongoing research into new synthetic approaches to substituted BCPs and their analogues.